![molecular formula C21H20O4 B3076240 DOHA-Fm CAS No. 1040404-88-3](/img/structure/B3076240.png)
DOHA-Fm
Overview
Description
Doha, Qatar, has a variety of FM radio stations that cater to different language-speaking communities, including English, Arabic, Hindi, Malayalam, Filipino, Srilankan, Nepalese, Urdu, Bangla, Spanish, and French . These radio stations have become an essential part of daily life for many residents, providing information, music, and entertainment .
Scientific Research Applications
Facility Management Challenges and Opportunities
Research in Doha, Qatar, has highlighted the challenges and opportunities faced by facility managers (FMs). A study conducted through interviews and workshops with 40 FMs revealed concerns about cultural challenges and the unsustainable consumption of water and energy. The study underscores the need for adopting reduced energy use standards and legally mandating them to manage resources more efficiently and reduce Qatar's carbon footprint (Rybkowski et al., 2017).
Development of Collaborative Research Environment
Qatar is fast becoming a significant player in scientific research, transforming into a knowledge society. This transformation, particularly in Education City, Doha, involves partnerships between the Qatar Foundation and several North-American universities, nurturing research and science development (Küster, 2010).
Knowledge Economy and Sustainable Urbanism
A comprehensive research project, funded by the Qatar National Research Fund, focused on the interrelationship of knowledge economies and spatial developments in Gulf cities like Doha. The study used interdisciplinary methods, including GIS analysis and behavioral studies, to analyze urban qualities in Doha and make recommendations for urban development (Salama et al., 2016).
Robust Analysis of Functional Neuroimages
The Qatar Computing Research Institute (QCRI) focuses on scientific computing with a multidisciplinary approach, covering data mining, machine learning, statistical modeling, and bioinformatics. The institute developed RAFNI, a software extension for functional neuroimages analysis, demonstrating Qatar's ambition to be a hub for scientific and technical research (El Anbari et al., 2012).
Qatar's Ambition for Global Scientific Dominance
Qatar has embarked on a multibillion-dollar plan to become a world leader in science. This initiative involves funding education programs, building research parks, and attracting foreign researchers to revolutionize its healthcare system and develop a scientific infrastructure (Shetty, 2011).
Radon Concentration Study in Doha
A study on radon concentrations in Qatar employed various data modeling approaches to understand its variations in Doha. This research highlights the importance of adapting detection methods and calculations of radon concentrations to local conditions, contributing to the broader category of pollutants' research (Mwitondi et al., 2018).
Future Directions
The FM radio industry in Doha is expected to continue growing and evolving. With the upcoming events such as the FIFA World Cup 2022, it is anticipated that there will be an influx of tourists, which could potentially increase the listenership of these radio stations . Furthermore, the industry is likely to leverage advancements in technology to improve the listening experience for their audience .
properties
IUPAC Name |
9H-fluoren-9-ylmethyl 4,7-dioxoheptanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O4/c22-13-5-6-15(23)11-12-21(24)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,13,20H,5-6,11-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMNDXMWLLBPAHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)CCC(=O)CCC=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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